Ethyl 6-chloro-4-[(2-chlorophenyl)amino]quinoline-3-carboxylate

Specification

• CAS No.: 955282-73-2
• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.22
• IUPAC Name: ethyl 6-chloro-4-(2-chloroanilino)quinoline-3-carboxylate
• Standard InChI: InChI=1S/C18H14Cl2N2O2/c1-2-24-18(23)13-10-21-15-8-7-11(19)9-12(15)17(13)22-16-6-4-3-5-14(16)20/h3-10H,2H2,1H3,(H,21,22)
• Standard InChI Key: GUSKCLYIVSUPKJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CN=C2C=CC(=CC2=C1NC3=CC=CC=C3Cl)Cl

Introduction

Ethyl 6-chloro-4-[(2-chlorophenyl)amino]quinoline-3-carboxylate is a synthetic organic compound belonging to the quinoline family. It is characterized by its molecular formula C18H14Cl2N2O2 and molecular weight of 361.2 g/mol. This compound is of interest due to its potential applications in medicinal chemistry, particularly in drug development and research.

Synthesis and Chemical Reactions

The synthesis of quinoline derivatives typically involves multi-step reactions. These processes often require careful control of reaction conditions such as temperature and solvent choice to optimize yields. Ethyl 6-chloro-4-[(2-chlorophenyl)amino]quinoline-3-carboxylate can participate in various chemical reactions, which are crucial for modifying the compound for specific applications in research and industry.

Biological Activities and Applications

Quinoline derivatives, including Ethyl 6-chloro-4-[(2-chlorophenyl)amino]quinoline-3-carboxylate, are recognized for their diverse biological activities. These compounds are often studied for their roles in pharmacology and biochemistry due to their ability to interact with biological targets such as enzymes or receptors within cells. Potential applications include:

• Antimicrobial Properties: Quinoline derivatives can inhibit key enzymes involved in bacterial cellular processes.

• Anticancer Properties: Studies suggest potential mechanisms involving apoptosis induction or cell cycle arrest.